Cas no 1314978-71-6 (3-Cyano-2-methoxypropanoic acid)

• Product Name: 3-Cyano-2-methoxypropanoic acid
• CAS No: 1314978-71-6
• Molecular Formula: C₅H₇NO₃
• Molecular Weight: 129.113981485367
• MDL: MFCD19231269
• CID: 5055131
• PubChem ID: 55301599

3-Cyano-2-methoxypropanoic acid Properties

Names and Identifiers

• 3-cyano-2-methoxypropanoic acid

• MDL： MFCD19231269
• InChIKey： JVLYPSDXPSDYBM-UHFFFAOYSA-N
• Inchi： 1S/C5H7NO3/c1-9-4(2-3-6)5(7)8/h4H,2H2,1H3,(H,7,8)
• SMILES： O(C)C(C(=O)O)CC#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Heavy Atom Count: 9
• Complexity: 146
• XLogP3: -0.6
• Topological Polar Surface Area: 70.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates